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Compound of Interest

Compound Name: 4-Dodecylphenol

Cat. No.: B094205

The following guide provides essential safety and logistical information for the proper disposal
of 4-Dodecylphenol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical due to the significant hazards associated with this
chemical.

Warning: 4-Dodecylphenol is classified as a hazardous substance that causes severe skin
burns and eye damage, may damage fertility, and is very toxic to aquatic life with long-lasting
effects.[1][2][3] It is crucial to handle this chemical with care and ensure it does not enter the
environment.[1][4]

Key Hazard and Physical Data

Proper handling and disposal require an understanding of the chemical's properties. The
following table summarizes key quantitative data for 4-Dodecylphenol.
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Property Value Source

104-43-8 (p-isomer); 27193-
CAS Number _ _ [1]
86-8 (mixture of isomers)

Molecular Formula CisH300 [5]
Molecular Weight 262.43 g/mol [5]
Appearance Viscous liquid

Flash Point 113 °C (235.4 °F) - closed cup

Density 0.94 g/mL at 25 °C

Oral LD50 (Rat) 2100 mg/kg [6]
Dermal LD50 (Rabbit) > 2,000 mg/kg [3]
Aquatic LC50 (Fish, 96h) 0.14 mg/L (Salmo salar) [2][4]

Experimental Protocols: Waste Handling and
Disposal

This section details the methodologies for safely handling and preparing 4-Dodecylphenol for
disposal. These procedures are designed to minimize exposure and environmental
contamination.

Personal Protective Equipment (PPE) and Handling

Before handling 4-Dodecylphenol or its waste, ensure all safety precautions are understood
and followed.[2]

o Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within
a chemical fume hood.[1][6] Facilities must be equipped with an eyewash station and a
safety shower.[6]

o Eye and Face Protection: Wear chemical splash goggles and a face shield.[7]
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o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat or a
complete suit protecting against chemicals.[7]

» Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved P95 or P1 particle respirator.[7] Do not breathe dust, fumes, or mists.[2]

Step-by-Step Disposal Procedure

Disposal must be conducted in strict accordance with federal, state, and local regulations.[6]
This material should be disposed of as hazardous waste.

o Waste Collection:

o Collect all 4-Dodecylphenol waste, including contaminated materials, in a designated and
compatible container.[1]

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Avoid disposing of this chemical down the drain, as it is very toxic to aquatic life.[1][4]
» Containerization:

o Use a suitable, sealable, and clearly labeled container for the waste.[1] The container
must be in good condition and compatible with the chemical.

o Ensure the container is kept tightly closed when not in use.[6]
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste".[8]

o The label must also include the full chemical name ("4-Dodecylphenol”), the associated
hazards (e.g., "Corrosive," "Toxic," "Environmental Hazard"), and the accumulation start
date.[1][8]

e Storage:
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o Store the sealed waste container in a designated, secure area away from incompatible
materials.[6]

o The storage area should be cool, dry, and well-ventilated.[6]

o Store locked up.[1][2]

» Final Disposal:

o Arrange for pickup and disposal through a licensed professional waste disposal service or
your institution's EHS department.[1][7]

o The material may be sent to a licensed chemical destruction plant or disposed of via
controlled incineration with flue gas scrubbing.[1]

Accidental Release Measures

In the event of a spill, follow these emergency procedures immediately:

Evacuate: Evacuate non-essential personnel from the spill area.[1]
o Ventilate: Ensure the area is well-ventilated.[6]
o Contain Spill: Prevent the spill from spreading or entering drains and waterways.[1][6]

o Absorb: Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or
earth.[6]

o Collect: Carefully sweep or shovel the absorbed material into a suitable, closed container for
disposal.[1][7] Use non-sparking tools.[1]

o Decontaminate: Clean the spill area thoroughly.

o Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them according
to the procedures outlined above.

Mandatory Visualization
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The following diagram illustrates the decision-making workflow for the proper disposal of 4-

Dodecylphenol waste.
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Caption: Workflow for the safe handling and disposal of 4-Dodecylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemicalbook.com [chemicalbook.com]

. tcichemicals.com [tcichemicals.com]

. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]

. cdn.chemservice.com [cdn.chemservice.com]

. 4-Dodecylphenol | C18H300 | CID 66030 - PubChem [pubchem.ncbi.nim.nih.gov]
. 4-n-Dodecylphenol | CAS#:104-43-8 | Chemsrc [chemsrc.com]

. angenechemical.com [angenechemical.com]

°
[e0] ~ (o)) )] EaN w N -

. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

» To cite this document: BenchChem. [Proper Disposal Procedures for 4-Dodecylphenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094205#4-dodecylphenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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